Cas no 1421481-72-2 (N-2-(4-phenylpiperazin-1-yl)pyrimidin-5-ylmethanesulfonamide)

• Product Name: N-2-(4-phenylpiperazin-1-yl)pyrimidin-5-ylmethanesulfonamide
• CAS No: 1421481-72-2
• MF: C₁₅H₁₉N₅O₂S
• MW: 333.40866112709
• CID: 6433092
• PubChem ID: 71790214
• Update Time: 2025-06-11

N-2-(4-phenylpiperazin-1-yl)pyrimidin-5-ylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-phenylpiperazin-1-yl)pyrimidin-5-ylmethanesulfonamide
• N-[2-(4-phenylpiperazin-1-yl)pyrimidin-5-yl]methanesulfonamide
• N-(2-(4-phenylpiperazin-1-yl)pyrimidin-5-yl)methanesulfonamide
• F6223-0217
• VU0537746-1
• 1421481-72-2
• AKOS024540055

• Inchi： 1S/C15H19N5O2S/c1-23(21,22)18-13-11-16-15(17-12-13)20-9-7-19(8-10-20)14-5-3-2-4-6-14/h2-6,11-12,18H,7-10H2,1H3
• InChI Key： LDQQAGXNUFRECZ-UHFFFAOYSA-N
• SMILES： CS(NC1=CN=C(N2CCN(C3=CC=CC=C3)CC2)N=C1)(=O)=O

Computed Properties

• Exact Mass: 333.12594604g/mol
• Monoisotopic Mass: 333.12594604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 86.8Ų

Additional information on N-2-(4-phenylpiperazin-1-yl)pyrimidin-5-ylmethanesulfonamide

Comprehensive Overview of N-2-(4-phenylpiperazin-1-yl)pyrimidin-5-ylmethanesulfonamide (CAS No. 1421481-72-2)

The compound N-2-(4-phenylpiperazin-1-yl)pyrimidin-5-ylmethanesulfonamide, identified by its CAS No. 1421481-72-2, is a sophisticated small molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a pyrimidine core with a phenylpiperazine moiety and a methanesulfonamide group, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its structural resemblance to known bioactive molecules.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine and targeted therapies. N-2-(4-phenylpiperazin-1-yl)pyrimidin-5-ylmethanesulfonamide fits into this trend due to its potential interactions with enzymes and receptors involved in cellular signaling. Its CAS No. 1421481-72-2 is frequently searched in academic databases and patent literature, reflecting its relevance in drug discovery pipelines.

One of the key features of this compound is its sulfonamide functional group, which is known to enhance binding affinity and metabolic stability in drug-like molecules. This characteristic aligns with current industry preferences for compounds with improved pharmacokinetic properties. Additionally, the phenylpiperazine moiety is often associated with CNS activity, sparking interest in neurological and psychiatric applications. However, it is crucial to note that further in vitro and in vivo studies are required to validate these hypotheses.

From a synthetic chemistry perspective, N-2-(4-phenylpiperazin-1-yl)pyrimidin-5-ylmethanesulfonamide presents an interesting challenge due to its multifunctional architecture. Optimizing its synthesis route is a topic of ongoing research, with efforts focused on improving yield and scalability. The compound's CAS No. 1421481-72-2 is often referenced in method development papers, highlighting its role as a benchmark for similar derivatives.

In the context of AI-driven drug discovery, this molecule has been featured in computational studies predicting its binding modes and off-target effects. Such analyses are increasingly popular among researchers leveraging machine learning for virtual screening and molecular docking. The integration of these technologies accelerates the identification of potential applications for N-2-(4-phenylpiperazin-1-yl)pyrimidin-5-ylmethanesulfonamide, making it a recurring subject in interdisciplinary discussions.

Environmental and regulatory considerations also play a role in the compound's profile. While not classified as hazardous, its environmental fate and biodegradability are subjects of preliminary investigations. These aspects are critical for ensuring sustainable use in industrial and research settings, aligning with the broader push for green chemistry principles.

In summary, N-2-(4-phenylpiperazin-1-yl)pyrimidin-5-ylmethanesulfonamide (CAS No. 1421481-72-2) represents a compelling case study in modern medicinal chemistry. Its structural complexity, therapeutic potential, and relevance to cutting-edge research methodologies position it as a molecule of enduring interest. As scientific understanding evolves, so too will the applications and optimizations surrounding this versatile compound.